Cas no 2172171-00-3 (2-{3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid)

• Product Name: 2-{3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid
• CAS No: 2172171-00-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6084830
• PubChem ID: 165577290
• Update Time: 2025-05-20

2-{3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid
• 2172171-00-3
• 2-{3-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclobutyl}acetic acid
• EN300-1559070

• Inchi： 1S/C27H32N2O5/c1-3-27(4-2,25(32)28-18-13-17(14-18)15-24(30)31)29-26(33)34-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23H,3-4,13-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： HCXJZPFITTVYBM-UHFFFAOYSA-N
• SMILES： O=C(C(CC)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid

Introduction to 2-{3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic Acid (CAS No. 2172171-00-3)

2-{3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2172171-00-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate structure, combines multiple functional groups that make it a promising candidate for various therapeutic applications. The presence of a cyclobutyl moiety linked to an acetic acid moiety, along with an amide group incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group, contributes to its unique chemical properties and biological potential.

The fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy as it is commonly used in peptide synthesis to protect amino groups during solid-phase peptide manufacturing. The incorporation of this group in the molecular structure of 2-{3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid suggests potential applications in peptide-based drug development or as an intermediate in the synthesis of more complex biomolecules. The cyclobutyl ring introduces rigidity to the molecule, which can influence its binding affinity and pharmacokinetic behavior, making it an attractive scaffold for drug design.

In recent years, there has been growing interest in the development of novel scaffolds that can enhance drug efficacy and reduce side effects. The structural features of 2-{3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid align well with these goals. The compound's ability to interact with biological targets through multiple binding sites, facilitated by its complex architecture, could lead to the discovery of new therapeutic agents. Additionally, the presence of both polar and non-polar regions in the molecule suggests that it may exhibit favorable solubility properties, which are crucial for drug formulation and delivery.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The amide group and the cyclobutyl ring can serve as recognition motifs for specific protein targets, while the Fmoc moiety provides a handle for further chemical modification. This versatility makes 2-{3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid a valuable tool for medicinal chemists seeking to develop innovative therapeutics.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how this compound might interact with biological systems. These tools allow researchers to predict binding affinities, identify potential side effects, and optimize molecular properties before conducting expensive experimental trials. The integration of computational methods with traditional synthetic chemistry has accelerated the discovery process, making compounds like 2172171-00-3 more accessible for therapeutic development.

The synthesis of 2-{3-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid presents both challenges and opportunities for synthetic chemists. The complexity of the molecule requires careful planning and execution to ensure high yields and purity. However, the rewards are substantial, as successful synthesis could lead to the development of novel drugs with significant clinical benefits. Researchers have been exploring various synthetic routes to construct the cyclobutyl core and introduce the necessary functional groups efficiently. These efforts are supported by advances in green chemistry principles, which aim to minimize waste and improve sustainability in chemical synthesis.

The potential applications of 2172171-00-3 extend beyond traditional pharmaceuticals. Its unique structural features make it a candidate for use in materials science, particularly in the development of advanced polymers and coatings that exhibit enhanced mechanical or thermal properties. Additionally, the compound's ability to self-assemble into ordered structures could be exploited in nanotechnology applications, such as drug delivery systems or biosensors.

In conclusion,2-{3-2ethyl{[{(9H-fluoren{9}-ylmethoxycarbonyl}{)}{a}{m}{i}{n}{o}{)}{b}{u}{t}{a}{n}{a}{m}{i}{d}{o}{)}{c}{y}{c}{l}{o}{b}{u}{t}{y{l}}{)}{a}{c){e}(a){c}(i){d}} (CAS No. 2172171{00}-3) represents a fascinating example of how complex organic molecules can be designed for therapeutic purposes. Its intricate structure combines multiple functional groups that offer opportunities for diverse applications in medicine and materials science. As research continues to uncover new possibilities for this compound,2172171{00}-3 is poised to play a significant role in shaping the future of pharmaceutical innovation.